Amifloxacin

• CAS No.: 86393-37-5
• Product Name: Amifloxacin
• Molecular Formula: C16H19FN4O3
• Molecular Weight: 334.35 g/mol
• IUPAC Name: 6-fluoro-1-(methylamino)-7-(4-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid
• Standard InChI: InChI=1S/C16H19FN4O3/c1-18-21-9-11(16(23)24)15(22)10-7-12(17)14(8-13(10)21)20-5-3-19(2)4-6-20/h7-9,18H,3-6H2,1-2H3,(H,23,24)
• Standard InChIKey: RUXPNBWPIRDVTH-UHFFFAOYSA-N
• SMILES: CNN1C=C(C(=O)C2=CC(=C(C=C21)N3CCN(CC3)C)F)C(=O)O
• Canonical SMILES: CNN1C=C(C(=O)C2=CC(=C(C=C21)N3CCN(CC3)C)F)C(=O)O
• Appearance: Solid powder
• Melting Point: 300°C
• Physical Description: Solid
• Description: Amifloxacin, also known as win 49, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions. Amifloxacin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 6-fluoro-1-methylamino-7-(4-methylpiperazin-1-yl)-1,4-dihydroquinolin-4-one-3-carboxylic acid; amifloxacin; Win 49375; Win-49375
• Reference: 1: Venezia RA, Prymas LA, Shayegani A, Yocum DM. In vitro activities of amifloxacin and two of its metabolites. Antimicrob Agents Chemother. 1989 May;33(5):762-6. PubMed PMID: 2751287; PubMed Central PMCID: PMC172529.; 2: Iravani A, Welty GS, Newton BR, Richard GA. Effects of changes in pH, medium, and inoculum size on the in vitro activity of amifloxacin against urinary isolates of Staphylococcus saprophyticus and Escherichia coli. Antimicrob Agents Chemother. 1985 Apr;27(4):449-51. PubMed PMID: 3890724; PubMed Central PMCID: PMC180072.
• PubChem Compound: 55492
• Last Modified: Nov 11 2021